Cas no 860609-11-6 (2-Chloro-2-phenyl-N-[4-(piperidin-1-yl)phenyl]acetamide)

• Product Name: 2-Chloro-2-phenyl-N-[4-(piperidin-1-yl)phenyl]acetamide
• CAS No: 860609-11-6
• MF: C₁₉H₂₁ClN₂O
• MW: 328.835843801498
• CID: 5704557
• PubChem ID: 2765066
• Update Time: 2025-10-29

2-Chloro-2-phenyl-N-[4-(piperidin-1-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL1365216
• 10G-435S
• SMR000337195
• 860609-11-6
• AKOS005074525
• MLS000763598
• 2-chloro-2-phenyl-N-(4-piperidinophenyl)acetamide
• HMS2618N18
• 2-chloro-2-phenyl-N-(4-piperidin-1-ylphenyl)acetamide
• 2-chloro-2-phenyl-N-[4-(piperidin-1-yl)phenyl]acetamide
• Benzeneacetamide, α-chloro-N-[4-(1-piperidinyl)phenyl]-
• 2-Chloro-2-phenyl-N-[4-(piperidin-1-yl)phenyl]acetamide

• Inchi： 1S/C19H21ClN2O/c20-18(15-7-3-1-4-8-15)19(23)21-16-9-11-17(12-10-16)22-13-5-2-6-14-22/h1,3-4,7-12,18H,2,5-6,13-14H2,(H,21,23)
• InChI Key： OCCIUYLCKUWNKU-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)C(NC1C=CC(=CC=1)N1CCCCC1)=O

Computed Properties

• Exact Mass: 328.1342410g/mol
• Monoisotopic Mass: 328.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Chloro-2-phenyl-N-[4-(piperidin-1-yl)phenyl]acetamide

Introduction to 2-Chloro-2-phenyl-N-[4-(piperidin-1-yl)phenyl]acetamide (CAS No. 860609-11-6)

2-Chloro-2-phenyl-N-[4-(piperidin-1-yl)phenyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 860609-11-6, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of both chloro and phenyl substituents, coupled with a piperidine moiety, suggests a potential for interaction with biological targets, making it a subject of interest for medicinal chemists.

The molecular structure of 2-Chloro-2-phenyl-N-[4-(piperidin-1-yl)phenyl]acetamide can be broken down into several key functional groups that contribute to its chemical behavior. The chloro group at the second carbon position enhances electrophilicity, which can be exploited in various synthetic transformations. The phenyl ring provides steric and electronic effects that influence the compound's reactivity and binding affinity. Additionally, the piperidine ring, a well-known pharmacophore, introduces basicity and flexibility, which are often desirable in drug candidates.

Recent advancements in computational chemistry have enabled the virtual screening of vast chemical libraries to identify promising candidates like 2-Chloro-2-phenyl-N-[4-(piperidin-1-yl)phenyl]acetamide. These methods leverage machine learning algorithms and molecular docking techniques to predict binding interactions with biological targets. Studies have shown that compounds containing piperidine rings often exhibit favorable pharmacokinetic properties, including improved solubility and metabolic stability. This has spurred interest in designing derivatives of 2-Chloro-2-phenyl-N-[4-(piperidin-1-yl)phenyl]acetamide to optimize its therapeutic potential.

In vitro studies have begun to explore the biological activity of 2-Chloro-2-phenyl-N-[4-(piperidin-1-yl)phenyl]acetamide, focusing on its interaction with enzymes and receptors relevant to various diseases. Preliminary results suggest that this compound may possess inhibitory properties against certain kinases and transcription factors, which are key targets in oncology research. The chloro substituent is particularly noteworthy, as it can serve as a handle for further functionalization through cross-coupling reactions, allowing chemists to introduce additional moieties that enhance binding affinity or modulate pharmacokinetic profiles.

The synthesis of 2-Chloro-2-phenyl-N-[4-(piperidin-1-yl)phenyl]acetamide presents both challenges and opportunities for synthetic chemists. Traditional approaches involve multi-step reactions starting from readily available precursors, such as anilines and piperidine derivatives. Advanced synthetic strategies, including transition-metal-catalyzed reactions like palladium-catalyzed cross-coupling, have been employed to construct the complex core structure efficiently. These methods not only improve yield but also allow for better control over regioselectivity and stereochemistry.

The role of 2-Chloro-2-phenyl-N-[4-(piperidin-1-yl)phenyl]acetamide in drug development is further underscored by its potential as a scaffold for structure-based drug design. By modifying specific functional groups within its framework, researchers can fine-tune its interactions with biological targets. For instance, replacing the chloro group with another substituent might alter its metabolic stability or binding affinity. Similarly, variations in the phenyl or piperidine moieties could lead to enhanced efficacy or reduced side effects.

Current research trends indicate that 2-Chloro-2-phenyl-N-[4-(piperidin-1-y l)phen yl]acetamide is being explored in collaboration with academic institutions and pharmaceutical companies aiming to develop novel therapeutics. The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds from libraries like this one. Additionally, green chemistry principles are being increasingly applied to minimize waste and improve sustainability in synthetic routes.

The future prospects for 2-Chloro - 2 - phen yl - N - [ 4 - ( piperidin - 1 - yl ) phen yl ] acet amide are bright, with ongoing studies focusing on optimizing its pharmacological properties through rational drug design. As our understanding of molecular interactions deepens, compounds like this one will continue to play a crucial role in the discovery of new medicines targeting complex diseases.